Cas no 855167-99-6 (6,7-Dimethoxy-4-quinolinecarboxaldehyde)
855167-99-6 structure
Product Name:6,7-Dimethoxy-4-quinolinecarboxaldehyde
CAS No:855167-99-6
MF:C12H11NO3
MW:217.220643281937
CID:1080274
PubChem ID:83527081
Update Time:2025-04-20
6,7-Dimethoxy-4-quinolinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dimethoxy-4-quinolinecarboxaldehyde
- SCHEMBL1496371
- 6,7-dimethoxyquinoline-4-carbaldehyde
- 855167-99-6
- DB-296408
-
- Inchi: 1S/C12H11NO3/c1-15-11-5-9-8(7-14)3-4-13-10(9)6-12(11)16-2/h3-7H,1-2H3
- InChI Key: YBXPQMDSGBEYEU-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2C(=C(C=O)C=CN=2)C=1)OC
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.4Ų
6,7-Dimethoxy-4-quinolinecarboxaldehyde Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
855167-99-6 (6,7-Dimethoxy-4-quinolinecarboxaldehyde) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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